Thallium-202

• CAS No.: 15720-57-7
• Molecular Formula: Tl
• Molecular Weight: 201.97211 g/mol
• IUPAC Name: thallium-202
• InChI: InChI=1S/Tl/i1-2
• InChI Key: BKVIYDNLLOSFOA-YPZZEJLDSA-N
• SMILES: [Tl]
• Isomeric SMILES: [202Tl]
• Synonyms: 202Tl radioisotope; Thallium-202; Tl-202 radioisotope

Description

Thallium-202, also known as this compound, is a useful research compound. Its molecular formula is Tl and its molecular weight is 201.97211 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Contextualization of Artificial Radioisotopes in Contemporary Scientific Inquiry

The advent of artificial radioisotopes marked a transformative period in scientific exploration. Before their discovery, research was limited to naturally occurring radioactive elements. tandfonline.com The ability to create radioactive versions of stable elements, initiated by Frédéric and Irène Joliot-Curie in 1934 with the synthesis of Phosphorus-30, opened up unprecedented avenues for investigation. openmedscience.comencyclopedia.com This breakthrough allowed scientists to produce a wide array of radionuclides with varying half-lives and decay properties that did not previously exist on Earth. openmedscience.com

The development of particle accelerators, such as the cyclotron, in the early 1930s, and later, the availability of high neutron fluxes from nuclear reactors in the 1950s, made it possible to produce numerous radioisotopes in significant quantities. tandfonline.comuio.no This led to their widespread application as tracers in biochemical research, environmental studies, and industrial processes, allowing for the tracking of substances within complex systems. tandfonline.comopenmedscience.com In the realm of nuclear medicine, artificial radioisotopes like Technetium-99m and Iodine-131 revolutionized diagnostic imaging and therapeutic treatments. openmedscience.combiotechkiosk.com The ability to select or create an isotope with specific characteristics, such as half-life and emission type, has been fundamental to the progress of modern science and technology. tandfonline.com

Historical Perspectives on the Discovery and Initial Characterization of Thallium Radioisotopes

The element thallium was discovered independently in 1861 by William Crookes and Claude-Auguste Lamy, both of whom utilized the then-new method of flame spectroscopy. wikipedia.orgsoftschools.com They observed a distinct bright green spectral line, which indicated the presence of a new element. rsc.org The name "thallium" is derived from the Greek word "thallos," meaning a green shoot or twig, a nod to its characteristic spectral emission. rsc.org

The initial study of thallium's properties revealed its metallic nature, being soft and malleable. softschools.comwikidoc.org It was found to tarnish quickly when exposed to air, forming a bluish-gray oxide layer resembling that of lead. softschools.comwikidoc.org Thallium has two stable isotopes, Thallium-203 and Thallium-205, which constitute its natural abundance. chemlin.orgwebelements.com

Research into the radioactive isotopes of thallium followed the broader advancements in nuclear physics. The production of various thallium radioisotopes, including Thallium-201 and Thallium-202, became feasible with the advent of cyclotrons. wikidoc.orgwikipedia.org For instance, Thallium-201 is produced by bombarding a Thallium-203 target with protons. who.int Early studies with thallium isotopes in the 1970s, such as those involving Thallium-199, demonstrated their potential for localization in cardiac tissue, paving the way for the now widely used Thallium-201 in cardiac imaging. energy.gov These historical investigations laid the groundwork for understanding the behavior and potential applications of various thallium radioisotopes, including this compound.

Rationale for Dedicated Academic Research on Thallium 202

Theoretical Frameworks for Predicting this compound Nuclear States

The prediction of nuclear states in isotopes like this compound, which is near the doubly magic Lead-208 nucleus, provides a crucial testing ground for nuclear models. researchgate.net Theoretical interpretations of the properties of thallium isotopes are often performed within the framework of covariant density functional theory. aps.org Deformed shell model calculations are also employed to understand the structure of neutron-deficient thallium isotopes. aps.org These models help in predicting the energies and quantum numbers of the excited states of the nucleus. For instance, the particle-core model, which considers the coupling of protons to a vibrating lead core, has been used to explain the energy levels in polonium isotopes, which are neighbors to thallium on the nuclear chart. kuleuven.be The study of isomers and their decay properties in this region offers an improved understanding of nuclear structure. researchgate.net

Comprehensive Analysis of this compound Radioactive Decay Modes

This compound primarily decays through electron capture to Mercury-202. kaeri.re.krchemlin.org The decay energy for this process is approximately 1.365 MeV. kaeri.re.kr

The decay of this compound proceeds 100% via electron capture (EC) to Mercury-202 (²⁰²Hg). chemlin.orgchemlin.org In this process, an inner atomic electron is captured by a proton in the nucleus, transforming it into a neutron and emitting a neutrino. This results in the atomic number decreasing by one, from 81 (Thallium) to 80 (Mercury), while the mass number (202) remains the same. The decay scheme leads to the population of various excited states of the daughter nucleus, ²⁰²Hg.

While electron capture is the dominant decay mode, beta-plus decay (positron emission) is energetically possible for this compound. chemlin.orgiaea.org In positron emission, a proton is converted into a neutron, and a positron and a neutrino are emitted from the nucleus. quora.com However, for this to occur, the decay energy must be greater than 1.022 MeV. ornl.gov Since the decay energy of this compound is 1.3651(18) MeV, positron emission is a possible, though less probable, decay pathway compared to electron capture. chemlin.org

Following the electron capture decay of this compound, the daughter nucleus, Mercury-202, is often left in an excited state. It de-excites to its ground state by emitting gamma rays of specific energies. The most prominent gamma-ray emission from the decay of this compound has an energy of 439.5 keV, corresponding to the transition from the first excited state of ²⁰²Hg to its ground state. researchgate.net Other gamma rays are also emitted as the nucleus cascades down through various energy levels. iaea.org High-purity germanium (HPGe) detectors are commonly used for the gamma-spectrometric determination of these emissions. researchgate.net

Experimental Determination and Evaluation of this compound Half-Life via Advanced Radiometric Techniques

The half-life of this compound has been experimentally determined using various radiometric techniques. Early measurements reported a half-life of 12.23 days. chemicalelements.comkaeri.re.krwikipedia.org More recent and precise measurements using germanium detectors have refined this value to 12.31(8) days and even more recently to 12.4706 ± 0.0055 days. chemlin.orgresearchgate.net These experiments often involve producing this compound in a cyclotron and then measuring its decay over time. wikipedia.orgwikidoc.org Gamma-ray counting of the daughter nuclide, Mercury-202, is a key technique used in these determinations. osti.gov

Interactive Data Table: Half-Life of this compound

Reported Half-Life (days)	Source Index
12.23	kaeri.re.kr, wikipedia.org, chemicalelements.com
12.31(8)	chemlin.org
12.4706 ± 0.0055	researchgate.net

Nuclear Isomerism and Spin-Parity Assignments for this compound

The ground state of this compound has a spin and parity of 2-. kaeri.re.krperiodictable.com In addition to its ground state, this compound has a known nuclear isomer, denoted as Thallium-202m. wikidata.org This isomer is an excited state with a longer half-life than is typical for excited nuclear states. The Thallium-202m isomer has an excitation energy of 950.19(10) keV and a half-life of 591(3) microseconds. chemlin.org Its spin and parity have been assigned as 7+. kaeri.re.kr The study of such isomers in the thallium isotopes provides valuable information about nuclear structure and the arrangement of nucleons within the nucleus. researchgate.netresearchgate.net

Interactive Data Table: Nuclear States of this compound

State	Excitation Energy (keV)	Half-Life	Spin and Parity	Source Index
Ground State	0	12.23 d	2-	kaeri.re.kr
Isomeric State	950.19(10)	591(3) µs	7+	chemlin.org

Compilation and Critical Evaluation of this compound Nuclear Data

A comprehensive understanding of the nuclear properties of this compound (Tl-202) is essential for its applications and for nuclear physics research. The compilation and critical evaluation of its nuclear data rely on information from various experimental measurements and evaluated nuclear data libraries. These data are periodically reviewed and updated by international bodies to ensure accuracy and reliability.

Detailed Research Findings

This compound is a synthetic radioisotope of thallium. wikidoc.org It is characterized by an atomic mass of approximately 201.972 atomic mass units (amu). kaeri.re.krmit.edu The nucleus of this compound consists of 81 protons and 121 neutrons. periodictable.com

The decay characteristics of this compound have been determined through various experimental studies. It decays primarily through electron capture (EC) to Mercury-202 (Hg-202) with a decay energy of 1.365 MeV. kaeri.re.krmit.educhemlin.org The half-life of this decay process has been measured by multiple laboratories, with reported values clustering around 12.23 days wikidoc.orgkaeri.re.krmit.eduwikipedia.orgontosight.ai and 12.31 days. periodictable.comchemlin.org This slight variation falls within the experimental uncertainties of the measurements. The nuclear spin and parity for this compound in its ground state are assigned as 2-. kaeri.re.krmit.educhemlin.org

This compound can be produced in a cyclotron. wikidoc.orgwikipedia.org It is also known to be a potential impurity in the production of Thallium-201 radiopharmaceuticals. iaea.orgresearchgate.net The presence of this compound is a consideration in these preparations due to its longer half-life compared to Thallium-201 and its emission of medium-energy gamma rays. iaea.orgresearchgate.net Specifically, gamma rays with energies of 439.56 keV, 520.13 keV, and 959.7 keV have been identified as originating from the decay of this compound. researchgate.net Another source notes a weak gamma peak consistent with this compound at 440 keV. ipndv.org The parent nuclide from which this compound can be formed is Lead-202 (Pb-202) via electron capture. kaeri.re.krmit.edu

Evaluated nuclear data for this compound are compiled in databases such as the NUclear DATa (NUDAT) program, maintained by the National Nuclear Data Center at Brookhaven National Laboratory. kaeri.re.krmit.edu These compilations are based on critical reviews of published literature, such as "The 1995 update to the atomic mass evaluation" by G. Audi and A. H. Wapstra. kaeri.re.krmit.edu The International Atomic Energy Agency (IAEA) also plays a role in standardizing nuclear data for radionuclides used in medical applications through Coordinated Research Projects (CRPs) and resulting publications like IAEA-TECDOCs. researchgate.netiaea.org These evaluations provide recommended values for half-life, decay modes, and radiation energies and intensities, which are crucial for scientific and medical applications.

Nuclear Data Tables

Below are interactive tables summarizing the key nuclear data for this compound based on evaluated sources.

Table 1: General Nuclear Properties of this compound

Property	Value	Source(s)
Atomic Number (Z)	81	periodictable.com
Neutron Number (N)	121	periodictable.com
Atomic Mass	201.9720906 ± 0.0000163 amu	kaeri.re.kr
Mass Excess	-25.997463 ± 0.015190 MeV	kaeri.re.krmit.edu
Binding Energy	1593.034045 ± 0.015192 MeV	kaeri.re.krmit.edu

Table 2: Decay Characteristics of this compound

Property	Value	Source(s)
Half-life	12.23 days	kaeri.re.krmit.eduwikipedia.org
	12.31 days	periodictable.comchemlin.org
Decay Mode	Electron Capture (EC) to 202Hg	kaeri.re.krmit.educhemlin.orgontosight.ai
Decay Energy (QEC)	1.365 MeV	kaeri.re.krmit.edu
Parent Nuclide	202Pb (via EC)	kaeri.re.krmit.edu

Table 3: Principal Gamma Ray Emissions

Energy (keV)	Intensity	Source(s)
439.56	-	researchgate.net
520.13	-	researchgate.net

Cyclotron-Based Nuclear Reactions for this compound Synthesis

Cyclotrons are the primary instruments for producing this compound. wikidoc.orgbionity.comwikipedia.orgthechemicalelements.com These particle accelerators enable various nuclear reactions by bombarding specific target materials with high-energy particles. The choice of reaction and target material is crucial for optimizing the yield and purity of the resulting Tl-202.

Proton-Induced Reactions on Mercury Targets (e.g., 204Hg(p,3n)202Tl)

One established method for Tl-202 production involves the bombardment of mercury (Hg) targets with protons. akjournals.com Specifically, the nuclear reaction of interest is the (p,3n) reaction on a Mercury-204 (²⁰⁴Hg) target. In this process, a proton strikes a ²⁰⁴Hg nucleus, leading to the emission of three neutrons and the formation of a this compound nucleus.

Research has demonstrated the feasibility of producing Tl-202, along with other thallium isotopes like Tl-200, Tl-201, and Tl-199, through proton-induced reactions on natural mercury. akjournals.com By carefully selecting the proton energy and target thickness, the production of Tl-202 can be optimized. For instance, a proton energy range of 36 down to 20 MeV can yield approximately 0.175 µCi/µAh of Tl-202. akjournals.com

A significant advantage of this method is the potential for producing carrier-free Tl-202. This means the final product is free from stable thallium isotopes, which is critical for applications requiring high specific activity.

Deuteron-Induced Reactions on Thallium Targets (e.g., natTl(d,x)202Tl, 203Tl(d,2np)202Tl)

An alternative production route utilizes deuteron (B1233211) beams bombarding thallium (Tl) targets. Natural thallium consists of two stable isotopes, Thallium-203 (²⁰³Tl) and Thallium-205 (²⁰⁵Tl). When a natural thallium target is irradiated with deuterons, various nuclear reactions can occur, leading to the formation of Tl-202. jkps.or.kr

One such reaction is the ²⁰³Tl(d,2np)²⁰²Tl reaction, which has a theoretical threshold energy of 10.1 MeV. jkps.or.kr However, experimental observations have shown the formation of Tl-202 at energies below this threshold, suggesting that other reactions, such as those involving cluster emissions like the ²⁰³Tl(d,t) reaction, also contribute significantly, especially at lower energies. jkps.or.kr The stacked foil activation technique has been employed to study the excitation functions of these deuteron-induced reactions on natural thallium up to a deuteron energy of 21 MeV. jkps.or.kr

Neutron Activation Reactions (e.g., 203Tl(n,2n)202Tl)

Neutron activation is another viable method for synthesizing Tl-202. This process involves irradiating a Thallium-203 target with fast neutrons, inducing an (n,2n) reaction. In this reaction, a neutron interacts with a ²⁰³Tl nucleus, causing the ejection of two neutrons and resulting in the formation of Tl-202. epj-conferences.orgresearcher.liferesearchgate.netresearchgate.netekt.griaea.orgekt.grosti.gov

The cross-section of the ²⁰³Tl(n,2n)²⁰²Tl reaction has been measured at various neutron energies, including 16.4, 18.9, and 19.3 MeV, using the activation method. epj-conferences.orgresearchgate.net These experiments often utilize monoenergetic neutron beams generated from reactions like ³H(d,n)⁴He. epj-conferences.orgresearcher.liferesearchgate.netekt.grekt.gr The induced activity of the resulting Tl-202 is then measured using gamma-ray spectroscopy, typically with a high-purity germanium (HPGe) detector. epj-conferences.orgresearcher.lifeekt.grekt.gr

Target Material Design, Optimization, and Irradiation Parameters

The design and optimization of the target material are critical for efficient Tl-202 production. For proton-induced reactions, pressed natural mercury(II) oxide (natHgO) targets have been successfully used. nih.govnih.gov These targets are irradiated with protons at energies around 26 MeV. nih.govnih.gov

In the case of deuteron-induced reactions, thin thallium targets (around 10 µm) have been prepared by electrodeposition onto copper foils. jkps.or.kr For neutron activation, natural thallium chloride (TlCl) pellets have been used as target material. epj-conferences.orgresearcher.liferesearchgate.netekt.grekt.gr

Irradiation parameters, such as beam current and duration, are carefully controlled to maximize the yield of Tl-202 while minimizing the production of unwanted impurities. For example, in deuteron-induced reactions, irradiations have been performed at low beam currents (approximately 150 nA) for about one hour. jkps.or.kr

Excitation Functions and Reaction Cross-Section Measurements

Understanding the excitation functions and reaction cross-sections is fundamental to optimizing the production of Tl-202. The excitation function describes how the cross-section (a measure of the probability of a nuclear reaction) varies with the energy of the incident particle.

For deuteron-induced reactions on natural thallium, excitation functions have been measured from the reaction thresholds up to 21 MeV. jkps.or.kr For the ²⁰³Tl(n,2n)²⁰²Tl reaction, cross-section measurements have been performed at specific neutron energies, such as 18.9 MeV, where a cross-section of 1.40 ± 0.06 barn was determined. ekt.gr These experimental data are often compared with theoretical calculations from nuclear model codes like EMPIRE and TALYS to refine the understanding of the reaction mechanisms. epj-conferences.orgresearcher.lifeekt.grresearchgate.netnih.govarxiv.org

Reaction	Target	Projectile	Energy Range	Measured Cross-Section
²⁰⁴Hg(p,3n)²⁰²Tl	Natural Mercury	Proton	20-36 MeV	Yield: 0.175 µCi/µAh
natTl(d,x)²⁰²Tl	Natural Thallium	Deuteron	Up to 21 MeV	-
²⁰³Tl(d,2np)²⁰²Tl	Thallium-203	Deuteron	>10.1 MeV	-
²⁰³Tl(n,2n)²⁰²Tl	Thallium-203	Neutron	18.9 MeV	1.40 ± 0.06 barn

Radiochemical Separation and Purification of this compound from Irradiated Targets and Impurities

Following irradiation, the Tl-202 produced must be chemically separated from the bulk target material and any co-produced radioisotopic impurities. akjournals.comnih.govnih.govresearchgate.net The choice of separation technique depends on the target material and the production method.

For proton-irradiated mercury targets, a gas-phase separation method has proven effective. nih.govnih.gov This technique leverages the difference in volatility between thallium and mercury. The irradiated mercury(II) oxide target is heated to a temperature above its decomposition point (>470°C). nih.govnih.gov At temperatures between 550 and 670°C, the HgO decomposes, and the elemental mercury volatilizes, while the less volatile thallium adsorbs onto a tantalum (Ta) surface. nih.govnih.gov The separated Tl-202 can then be recovered from the tantalum crucible by further heating beyond 725°C. nih.gov The efficiency of this separation is verified by gamma-spectroscopy, monitoring the characteristic gamma emissions of Tl-202 and any remaining mercury isotopes, such as Mercury-203. nih.govnih.gov

For thallium targets, separation methods often involve wet chemistry techniques. Anion-exchange chromatography is a commonly used procedure for the carrier-free separation of thallium and lead radioisotopes. iaea.orgresearchgate.net After dissolving the irradiated thallium target in nitric acid, the solution can be passed through an anion-exchange column to separate the different elements. researchgate.net Other techniques that have been explored include co-precipitation, liquid-liquid extraction, and electrochemical deposition. researchgate.net

The goal of these separation processes is to obtain a final Tl-202 product of high radiochemical and radionuclidic purity, suitable for its intended applications. iaea.orgresearchgate.net

Separation Technique	Target Material	Principle
Gas-Phase Separation	Mercury(II) Oxide	Thermal decomposition of HgO and differential adsorption of Tl on a Tantalum surface.
Anion-Exchange Chromatography	Thallium	Differential retention of ions on a resin based on their charge.
Co-precipitation	Thallium	Precipitation of the desired radionuclide with a carrier.
Liquid-Liquid Extraction	Thallium	Partitioning of the radionuclide between two immiscible liquid phases.

Solvent Extraction Techniques

Solvent extraction is a powerful method for separating thallium isotopes from bulk target material and other metallic impurities. nih.govresearchgate.net This technique relies on the differential solubility of thallium species in two immiscible liquid phases, typically an aqueous phase containing the dissolved target and an organic phase containing a specific extracting agent.

The process often involves the extraction of thallium(III) from an acidic aqueous solution into an organic solvent. For instance, a method for separating tervalent gallium, indium, and thallium uses N-benzylaniline in chloroform. nih.gov In this system, thallium is extracted from a 1M hydrochloric acid medium. nih.gov Another approach involves using a two-phase system of methyl isobutyl ketone (MIBK) and formamide (B127407) to separate Tl(III) from various other metals. acs.org The metals are first loaded into MIBK from an aqueous solution containing hydrobromic acid, and subsequently, most metals except thallium are stripped into the formamide phase. acs.org

The efficiency of solvent extraction is highly dependent on factors such as the pH of the aqueous phase, the concentration of the extracting agent, and the presence of complexing agents. For example, the extraction of Tl(III) with butyl acetate (B1210297) has been developed as a separation method. infn.it The choice of solvent and extraction conditions is crucial to maximize the separation factor between thallium and interfering ions. nih.gov

Key Research Findings in Solvent Extraction of Thallium:

Extractant/Solvent System	Target Metals	Conditions	Key Finding
N-benzylaniline in chloroform	Ga(III), In(III), Tl(III)	1M HCl for Tl extraction	Provides a simple and rapid separation method. nih.gov
Methyl isobutyl ketone (MIBK) / Formamide	Tl(III) from In(III), Ga(III), Fe(III), Sn(II/IV)	HBr medium	Efficiently separates Tl(III) by maintaining it in the MIBK phase while stripping other metals. acs.org

Ion Exchange Chromatography (Cation/Anion Exchange)

Ion exchange chromatography is a widely used and highly effective technique for the purification of thallium radionuclides. osti.govinfn.itgsconlinepress.com This method separates ions based on their affinity for a charged stationary phase (the ion exchange resin). gsconlinepress.comnih.gov Both cation and anion exchange resins are employed in the separation of thallium. infn.it

In anion exchange chromatography, negatively charged thallium complexes are adsorbed onto a positively charged resin. For example, a method for separating ²⁰³Pb from a thallium target utilizes a Dowex-1X8 anion exchange resin. researchgate.net The separation of thallium species in plant extracts has been achieved using anion exchange chromatography with an ammonium (B1175870) acetate and DTPA mobile phase. rsc.org

Cation exchange chromatography, which uses a negatively charged resin, is also effective. nih.gov A modified cation/anion exchange chromatography method has been published for radiochemical separation. infn.it The selection of the resin type, eluent composition, and pH are critical parameters that must be optimized to achieve high purity. nih.gov For instance, purifying basic proteins via cation-exchange chromatography is most effective when the buffer pH is about one unit below the protein's isoelectric point (pI). nih.gov

Examples of Ion Exchange Systems for Thallium Separation:

Resin Type	Separation	Eluent/Conditions	Reference
Anion Exchange (e.g., Dowex-1X8)	Separation of lead isotopes from thallium target. researchgate.net	2 M HCl for loading, 0.01 M HCl for elution. researchgate.net	researchgate.net
Anion Exchange (Bio-Rad AG1-X8)	Separation of Tl from sulfide (B99878) matrices. cuni.cz	Cl⁻ form resin. cuni.cz	cuni.cz

Precipitation and Co-precipitation Methods (e.g., TlI precipitation)

Precipitation and co-precipitation are classical radiochemical techniques used for the separation of thallium. These methods rely on the formation of an insoluble thallium compound to remove it from the solution. osti.govcanada.ca

A notable example is the precipitation of thallium(I) iodide (TlI). osti.gov This method is highly effective for decontaminating thallium from a wide range of other elements. osti.gov The process involves reducing thallium to its +1 oxidation state and then adding an iodide source to precipitate TlI. The similar chemical behavior of Ag(I) and Tl(I) means that silver can be a potential contaminant in this process. osti.gov

Another approach involves a series of precipitation steps. For instance, after removing tellurium by reduction, a sequence of TlI and lanthanum hydroxide (B78521) (La(OH)₃) precipitations can be performed to purify thallium. osti.gov The final purified thallium can be converted to thallium(I) chromate (B82759) (Tl₂CrO₄) for gravimetric analysis and counting. osti.gov This multi-step precipitation process can achieve a chemical yield of approximately 75-80%. osti.gov Co-precipitation with bismuth sulphide has also been used as a pre-concentration and separation step for thallium in analytical procedures. osti.gov

Overview of Precipitation Methods for Thallium:

Method	Precipitating Agent	Key Features	Chemical Yield
Thallium(I) Iodide Precipitation	Iodide (I⁻)	Excellent decontamination from many elements; can be part of a multi-step purification process. osti.gov	~80% (as part of a larger procedure) osti.gov
Co-precipitation with Bismuth Sulphide	Bismuth Sulphide (Bi₂S₃)	Used for pre-concentration and post-irradiation separation. osti.gov	Not specified

Gas-Phase Separation Methodologies

Gas-phase separation techniques, such as thermochromatography, offer a rapid and efficient means of isolating volatile thallium isotopes from non-volatile target materials. nih.govnih.govsemanticscholar.org These methods exploit differences in the volatility of chemical compounds at high temperatures.

One prominent application is the separation of carrier-free thallium radioisotopes from a proton-irradiated mercury(II) oxide (HgO) target. nih.govnih.gov The process leverages the thermal decomposition of HgO at temperatures above 470°C. nih.govnih.gov The more volatile thallium can be separated from the bulk mercury target material in a temperature range of 550 to 670°C. nih.govnih.gov The separated thallium can be strongly adsorbed onto a tantalum surface, allowing for its collection and subsequent recovery by heating to higher temperatures (above 725°C). nih.gov

Another gas-chemical separation method involves the use of sulfur vapors to form volatile thallium sulfides, which can then be separated from a lead target. This process can achieve a chemical yield close to 100% with high radiochemical purity. iaea.org Similarly, high-temperature separation from a massive lead target can be achieved using fluorinating agents at reduced pressure, with optimal conditions around 775 K. iaea.org

Summary of Gas-Phase Separation Findings:

Target Material	Separation Principle	Conditions	Key Outcome
Mercury(II) Oxide (HgO)	Thermal decomposition of HgO and volatilization of Tl. nih.govnih.gov	550-670°C for separation; Tl adsorbed on Tantalum. nih.govnih.gov	Quantitative separation of carrier-free ²⁰²Tl. nih.gov
Lead (Pb)	Formation of volatile thallium sulfides. iaea.org	Use of sulfur vapors as reagent. iaea.org	Chemical yield near 100% and radiochemical purity of ~99.98%. iaea.org

Assessment of Radionuclidic and Radiochemical Purity of Synthesized this compound

Ensuring the purity of ²⁰²Tl is paramount. The assessment involves two key aspects: radionuclidic purity, which concerns the presence of other radioisotopes, and radiochemical purity, which relates to the chemical form of the radionuclide. infn.itescopharma.com

Identification and Quantification of Co-produced Radionuclidic Impurities (e.g., 200Tl, 201Tl)

The production of ²⁰²Tl via charged-particle bombardment of targets (like thallium or mercury) inevitably leads to the co-production of other thallium isotopes, primarily Thallium-200 (²⁰⁰Tl) and Thallium-201 (²⁰¹Tl). infn.itresearchgate.net The presence of these impurities can interfere with the application of ²⁰²Tl. For instance, in the context of ²⁰¹Tl radiopharmaceuticals, ²⁰²Tl is considered a long-lived impurity. escopharma.comresearchgate.net

Gamma-ray spectrometry is the principal method for identifying and quantifying these radionuclidic impurities. who.intresearchgate.net High-purity germanium (HPGe) detectors are often used for this purpose due to their excellent energy resolution. researchgate.netresearchgate.net By analyzing the gamma-ray spectrum of a purified thallium sample, the characteristic gamma emissions of each isotope can be identified and their activities calculated. For example, ²⁰²Tl has a prominent gamma-ray emission at 439.6 keV, which can be used for its quantification. iaea.orgresearchgate.net

To improve the sensitivity of detecting ²⁰²Tl in the presence of the more abundant ²⁰¹Tl (which emits X-rays around 72 keV and a gamma-ray at 167 keV), a lead shield (e.g., 5 mm thick) can be used to attenuate the lower-energy photons from ²⁰¹Tl, thus reducing spectral interferences and dead time in the detector. researchgate.netresearchgate.net

Common Radionuclidic Impurities in Thallium Production:

Impurity	Half-life	Primary Production Context	Detection Method
Thallium-200 (²⁰⁰Tl)	26.1 hours	Co-produced with ²⁰¹Tl and ²⁰²Tl. infn.it	Gamma-ray Spectrometry infn.it

| Thallium-201 (²⁰¹Tl) | 72.9 hours | Often the desired product, with ²⁰²Tl as an impurity. infn.itescopharma.com | Gamma-ray Spectrometry infn.itescopharma.com |

Methodologies for Minimizing Impurity Levels

Minimizing the levels of radionuclidic impurities requires a multi-faceted approach, starting from the production process itself and extending through the chemical separation. infn.it

The key parameters that influence the production of impurities include:

Choice of Nuclear Reaction: Different nuclear reactions have different excitation functions (cross-sections as a function of energy). Selecting a reaction and an optimal proton energy range can favor the production of the desired isotope over contaminants. infn.itiaea.org

Target Enrichment: Using targets enriched in a specific stable isotope (e.g., enriched ²⁰⁵Tl or ²⁰²Hg) can significantly reduce the formation of unwanted side products that would arise from reactions with other stable isotopes present in natural targets. infn.itresearchgate.net

Irradiation and Cooling Times: The relative amounts of different radioisotopes change over time due to their different half-lives. A "cooling" period after irradiation allows shorter-lived impurities (like ²⁰⁰Tl) to decay significantly before chemical processing begins. infn.itresearchgate.net

Following irradiation, the radiochemical separation methods described previously (solvent extraction, ion exchange, etc.) play a crucial role. The efficiency and selectivity of these separation techniques are vital for removing isotopic and non-isotopic (e.g., residual target material) chemical impurities. infn.itsnmjournals.org Repeated separation cycles may be necessary to achieve the desired level of purity. osti.gov

Ultimately, the goal is to develop a robust production and purification scheme that maximizes the yield of ²⁰²Tl while keeping all radionuclidic and chemical impurities below acceptable limits, as verified by rigorous quality control analysis. infn.itiaea.org

Thallium 202 in Fundamental Radiotracer Research and Methodological Development

Principles of Radiotracer Application with Thallium-202 in Non-Biological Systems

The utility of this compound (Tl-202) as a radiotracer in non-biological systems stems from its chemical behavior and detectable radioactive decay. Thallium, in its monovalent state (Tl+), exhibits geochemical behavior similar to that of alkali metals, particularly potassium (K+), due to its comparable ionic radius. This chemical analogy allows Tl-202 to act as a proxy for tracing the transport and distribution of potassium and other similar cations in various environmental matrices.

The fundamental principle of using Tl-202 as a radiotracer involves introducing a known quantity of the isotope into a system and subsequently tracking its movement and distribution by detecting the radiation it emits. Tl-202 has a half-life of 12.23 days, which is suitable for medium-term experiments, allowing sufficient time for transport processes to occur and be monitored without the complication of extremely long-lived radioactivity. researchgate.net It decays via electron capture and beta decay to stable Mercury-202, emitting gamma rays with distinct energies, most notably at 439.56 keV. researchgate.net This specific and measurable gamma emission allows for its unambiguous identification and quantification using gamma spectrometry, even in the presence of other naturally occurring or anthropogenic substances.

The application of Tl-202 as a radiotracer is predicated on the assumption that the tracer's chemical behavior is identical to that of the element or substance being traced (in this case, thallium or its analogues). Therefore, it is crucial to introduce Tl-202 in a chemical form that is compatible with the system under investigation and will not alter the natural processes being studied.

Experimental Design for this compound Tracer Studies

A well-designed experiment is paramount for obtaining accurate and reliable data from this compound tracer studies. Key considerations include the proper calibration of reference sources and the effective mitigation of background radiation and other interferences.

Calibration and Standardization of this compound Reference Sources

Accurate quantification of Tl-202 in samples relies on the precise calibration and standardization of reference sources. This process involves determining the absolute activity of a Tl-202 solution, which then serves as a benchmark for calibrating radiation detection instruments, such as gamma spectrometers.

Standardization can be achieved through various primary and secondary methods. Primary methods, such as coincidence counting, provide a direct measurement of the activity without the need for a pre-calibrated source. Secondary standardization involves calibrating a solution against a reference source with a known activity that has been certified by a national metrology institute.

For Tl-202, the preparation of standardized solutions typically involves dissolving a known mass of a Tl-202 compound in a suitable solvent to create a stock solution of known activity concentration (Bq/g). Dilutions of this stock solution are then used to prepare working standards for instrument calibration. The stability of these solutions is a critical factor, and care must be taken to prevent adsorption of thallium onto container walls.

Table 1: Key Nuclear Data for this compound Relevant to Standardization

Property	Value
Half-life	12.23 days
Primary Decay Mode	Electron Capture / β+ Decay
Principal Gamma-ray Energy	439.56 keV
Daughter Nuclide	Mercury-202 (Stable)

This interactive table provides essential data for the calibration and measurement of this compound.

Background Subtraction and Interference Mitigation in Radiotracer Experiments

The accurate measurement of Tl-202 activity is often challenged by the presence of background radiation and other potential interferences. Background radiation originates from various sources, including cosmic rays, naturally occurring radioactive materials (NORMs) in the surrounding environment (e.g., potassium-40, and isotopes from the uranium and thorium decay series), and the detector materials themselves.

Effective background subtraction is crucial for achieving a low detection limit and ensuring the reliability of the measurements. This is typically accomplished by measuring the background spectrum for a period equivalent to or longer than the sample measurement time and then subtracting it from the sample spectrum.

Interference mitigation involves addressing signals that can overlap with the Tl-202 gamma-ray peak at 439.56 keV. Potential interferences can arise from the Compton scattering of higher-energy gamma rays from other radionuclides present in the sample or the environment. High-resolution gamma spectrometry using detectors like High-Purity Germanium (HPGe) detectors is often employed to distinguish the Tl-202 peak from interfering peaks. Additionally, appropriate shielding of the detector with materials like lead can significantly reduce the contribution of external background radiation. In some cases, medical radionuclides can interfere with the detection of other isotopes, highlighting the importance of understanding all potential sources of radiation in an experimental setting. semanticscholar.org

Application of this compound in Environmental Tracing Methodologies

The properties of this compound make it a promising tool for tracing dynamic processes in hydrological and geochemical systems. While the application of stable thallium isotopes in environmental studies is more established, the use of Tl-202 offers the advantage of high sensitivity and the ability to conduct experiments over specific timescales. infn.it

Hydrological System Dynamics and Transport Studies

In hydrology, radiotracers are invaluable for understanding groundwater flow paths, travel times, and the interaction between surface water and groundwater. While various radiotracers are commonly used in hydrogeological studies, the potential application of Tl-202 lies in its ability to trace the movement of water and dissolved contaminants in specific scenarios. researchgate.net

For instance, Tl-202 could be introduced into a groundwater system to track the advection and dispersion of a contaminant plume. By monitoring the arrival and concentration of Tl-202 at downstream observation wells, hydrologists can gain insights into the velocity of groundwater flow and the extent of contaminant mixing. The 12.23-day half-life of Tl-202 makes it suitable for tracing processes that occur over weeks to months. The use of tritium (B154650) as a tracer for leachate contamination in groundwater provides a methodological parallel for how a radioactive isotope can be used to track pollution. whoi.eduiaea.org

Geochemical Transport Phenomena Investigation

This compound can be employed to investigate the transport and fate of thallium and analogous heavy metals in geochemical systems. Thallium is a naturally occurring element, but anthropogenic activities such as mining and smelting can lead to its release into the environment, posing a significant toxicological risk. cern.chresearchgate.netarizona.edu Understanding the geochemical processes that control the mobility of thallium in soils, sediments, and rock formations is crucial for assessing its environmental impact.

This compound as a Calibration Standard for Advanced Radiation Detection Systems

The accurate calibration of radiation detection systems is fundamental to the reliability of measurements in nuclear physics, environmental monitoring, and radiochemistry. This compound, with its well-defined gamma-ray emissions, can be utilized as a calibration standard to characterize and optimize the performance of these advanced systems.

A critical aspect of gamma-ray spectrometry is the determination of the detector's efficiency, which is the ratio of the number of detected gamma rays to the number of gamma rays emitted by the source. This compound emits gamma rays at several energies, with the most prominent being at 439.596 keV. To perform an efficiency calibration, a this compound source with a known activity is placed at a defined geometry relative to the detector. The resulting gamma-ray spectrum is then analyzed to determine the net counts in the full-energy peak of the 439.596 keV gamma ray. By correcting for the emission probability of this gamma ray, the experimental efficiency of the detector at this specific energy can be calculated.

The response function of a detector describes the shape of the recorded spectrum from a monoenergetic gamma-ray source. This includes the full-energy peak, Compton continuum, and other features. By measuring the spectrum of this compound, researchers can study the detector's response at 439.596 keV. This information is crucial for developing accurate models of the detector's behavior, which are essential for deconvolution of complex spectra from unknown sources. For instance, in a Thallium-activated Sodium Iodide (NaI(Tl)) scintillation detector, the interaction of the 439.596 keV gamma rays will produce a characteristic spectrum that includes a photopeak, Compton edge, and backscatter peak, the analysis of which contributes to a comprehensive understanding of the detector's performance.

Energy calibration is the process of establishing a relationship between the channel number of a multichannel analyzer and the energy of the detected gamma rays. This compound's primary gamma-ray emission at 439.596 keV provides a distinct and reliable energy peak for this purpose. Along with other calibration sources, this compound can be used to create a calibration curve that allows for the accurate determination of the energies of unknown gamma-ray emitters.

The energy resolution of a spectrometer is a measure of its ability to distinguish between two closely spaced gamma-ray energies. It is typically expressed as the full width at half maximum (FWHM) of a full-energy peak. By analyzing the 439.596 keV peak from a this compound source, the energy resolution of the detector at this energy can be precisely determined. This is a key performance indicator for high-purity germanium (HPGe) detectors, which are known for their excellent energy resolution.

Table 1: Nuclear Decay Data for this compound Calibration

Gamma-Ray Energy (keV)	Emission Probability (%)
439.596	91.5
520.14	2.78

Data sourced from NuDat 3.

Investigation of Material Interactions with this compound Tracers (e.g., Adsorption, Diffusion)

The use of radiotracers allows for the study of the behavior of elements at very low, environmentally relevant concentrations. Carrier-free this compound can be employed as a tracer to investigate the interactions of thallium with various materials, providing insights into processes such as adsorption and diffusion.

In a notable study on the adsorption of carrier-free thallium species, the interactions with gold and quartz surfaces were investigated using gas thermochromatography. ornl.gov In these experiments, carrier-free amounts of thallium were produced through nuclear fusion reactions. ornl.gov The study revealed that thallium is highly sensitive to the presence of trace amounts of oxygen and water, leading to the formation of thallium hydroxide (B78521) (TlOH). ornl.gov The adsorption enthalpy, a measure of the energy released upon adsorption, was determined for TlOH on both quartz and gold surfaces. ornl.gov Additionally, the adsorption enthalpy for metallic thallium (Tl) on a gold surface was also measured. ornl.gov

These findings are crucial for understanding the environmental fate of thallium and for the design of materials for its removal from contaminated environments. The use of a radiotracer like this compound allows for such precise measurements of thermodynamic properties governing these surface interactions.

Table 2: Adsorption Enthalpies of Carrier-Free Thallium Species on Surfaces

Adsorbed Species	Surface	Adsorption Enthalpy (kJ/mol)
TlOH	Quartz (SiO₂)	-134 ± 5
TlOH	Gold (Au)	-146 ± 3

Data from a study on the adsorption interaction of carrier-free thallium species. ornl.gov

Advanced Spectroscopic Characterization and Detection Methodologies for Thallium 202

High-Resolution Gamma-Ray Spectroscopy of Thallium-202 Emissions

High-resolution gamma-ray spectroscopy is the cornerstone for the analysis of Tl-202. This technique allows for the precise measurement of the energies and intensities of the gamma photons emitted during the decay process, enabling unambiguous identification and quantification.

The gamma-ray spectrum of Tl-202 is characterized by several distinct photopeaks at medium to high energies. The most prominent gamma-ray emission used for its identification is at 439.56 keV. iaea.orgresearchgate.net Other significant emissions are observed at 520.13 keV and 959.7 keV. iaea.org

In practical applications, such as the quality control of Thallium-201 (Tl-201) chloride injections, the Tl-202 spectrum is often superimposed on the spectrum of Tl-201. Tl-201 decays by electron capture and emits a primary gamma-ray at 167.4 keV, along with a series of X-rays between 69-83 keV. iaea.orgresearchgate.netwikipedia.org The clear separation in energy between the primary Tl-201 and Tl-202 peaks allows for effective identification using high-resolution detectors. However, the high activity of Tl-201 can lead to challenges such as high dead time, random pile-up effects, and a significant Compton continuum in the spectrum, which can obscure the Tl-202 peaks. researchgate.netresearchgate.net A method to mitigate this involves using a 5 mm thick lead shield to attenuate the lower-energy Tl-201 photons preferentially, thereby improving the signal-to-noise ratio for the higher-energy Tl-202 gamma rays. researchgate.netresearchgate.net

Since Tl-202 decays to the stable nuclide Hg-202, there are no subsequent gamma emissions from daughter nuclides to consider in the spectra. kaeri.re.kr However, Tl-202 itself is the daughter product of Lead-202 (Pb-202). osti.gov

Table 1: Key Gamma-Ray Emissions for this compound and Thallium-201

Nuclide	Half-Life	Primary Gamma-Ray Energy (keV)	Other Notable Emissions (keV)
This compound (Tl-202)	12.23 days	439.56	520.13, 959.7 iaea.org

| Thallium-201 (Tl-201) | 72.96 hours | 167.4 | 135, X-rays (69-83) who.intiaea.orgwikipedia.org |

Coincidence counting is a powerful absolute measurement technique used to verify the decay scheme of radionuclides and to determine their activity without reliance on a calibrated reference source. ortec-online.com For nuclides like Tl-202 that decay via electron capture followed by gamma-ray emission, gamma-gamma or X-ray-gamma coincidence methods are applicable. These methods involve using two or more detectors to simultaneously detect radiations that are emitted in a cascade during a single decay event. ortec-online.com

The sum-peak coincidence method is another primary technique that can be employed, requiring only a single high-efficiency detector, such as a planar germanium detector. researchgate.net When two photons in a cascade are detected simultaneously, their energies are summed, resulting in a "sum-peak" in the spectrum at an energy equal to the sum of the individual photon energies. The activity can be determined from the count rates of the individual full-absorption peaks and the sum-peak. researchgate.net While primarily used for standardizing Tl-201 solutions, this method is also sensitive to the presence of impurities like Tl-202 and can be adapted for complex decay scheme analysis. researchgate.netiaea.org The 4πβ-γ coincidence counting method is another primary standard for activity determination, though it is more directly applicable to beta-gamma emitters. researchgate.netiaea.org

Advanced Detector Technologies for this compound Quantification

The choice of detector is critical for the accurate quantification of Tl-202. The ideal detector should possess high energy resolution to distinguish between closely spaced gamma-ray lines, high efficiency to minimize counting times, and good stability.

Semiconductor detectors are the preferred choice for high-resolution gamma spectroscopy due to the small amount of energy required to create a charge carrier (an electron-hole pair). rwth-aachen.de

High-Purity Germanium (HPGe) Detectors: HPGe detectors are the gold standard for gamma-ray peak identification. researchgate.net They offer superior energy resolution (typically <2 keV FWHM at 1332 keV), which is essential for resolving the complex gamma spectra often encountered in the analysis of Tl-201/Tl-202 mixtures. researchgate.netresearchgate.net Their high resolution allows for the accurate determination of peak areas, even for low-intensity peaks in the presence of a large Compton background. researchgate.net The main drawback of HPGe detectors is their requirement for cryogenic cooling to reduce thermal noise. researchgate.net

Cadmium Telluride (CdTe) and Cadmium Zinc Telluride (CZT) Detectors: CdTe and CZT are compound semiconductors that can operate at room temperature. researchgate.netnih.gov They have a high atomic number and density, resulting in good stopping power and high detection efficiency for gamma rays. nih.gov While their energy resolution is not as good as HPGe detectors, it is significantly better than that of scintillation detectors. researchgate.net For example, CZT detectors can achieve an energy resolution of better than 1% FWHM at 662 keV. frontiersin.org

Thallium Bromide (TlBr) Detectors: TlBr is another promising room-temperature semiconductor detector. frontiersin.orgfrontiersin.org It has a very high atomic number (81 for Tl, 35 for Br) and density (7.56 g/cm³), giving it excellent gamma-ray stopping power, superior to that of CZT. frontiersin.orgfrontiersin.org This allows for the fabrication of smaller, more efficient detectors. TlBr detectors have demonstrated the potential for excellent energy resolution, with some devices achieving <1% FWHM at 662 keV. nih.govfrontiersin.org Research has focused on improving material purity and device design to enhance stability and charge collection properties. frontiersin.orgfrontiersin.org

Table 2: Comparison of Advanced Detector Properties

Detector Type	Operating Temperature	Energy Resolution (at 662 keV)	Key Advantages	Key Disadvantages
HPGe	Cryogenic (~77 K)	~0.2% FWHM	Excellent energy resolution researchgate.net	Requires cryogenic cooling
CZT	Room	<1% FWHM frontiersin.org	Room temperature operation, good efficiency nih.gov	Poorer resolution than HPGe
TlBr	Room	~1-2% FWHM nih.govfrontiersin.org	Highest stopping power, room temperature operation frontiersin.orgfrontiersin.org	Developing technology, potential for instability frontiersin.org
NaI(Tl)	Room	~7% FWHM	High light output, low cost nuclearsystem.com	Poor energy resolution iaea.org

| LaBr₃(Ce) | Room | ~3% FWHM | Better resolution than NaI(Tl), fast response researchgate.net | Intrinsic radioactivity, higher cost |

Scintillation detectors operate by converting the energy of a gamma-ray into a flash of light, which is then detected by a photomultiplier tube (PMT). uv.es They are widely used due to their high efficiency, ability to be fabricated in large sizes, and lower cost compared to semiconductor detectors. nuclearsystem.comarxiv.org

Thallium-doped Sodium Iodide (NaI(Tl)) Detectors: NaI(Tl) is the most common scintillation material. nuclearsystem.com It offers the highest light output among scintillators and is very cost-effective. nuclearsystem.comiaea.org However, its primary limitation is its poor energy resolution (~7% FWHM at 662 keV), which makes it difficult to resolve closely spaced gamma-ray peaks, such as those that might be present in a mixture of radioisotopes. researchgate.netiaea.org Despite this, it can be used for routine screening where high resolution is not paramount. nuviatech-instruments.com

Lanthanum Bromide (LaBr₃) Detectors: Cerium-doped Lanthanum Bromide (LaBr₃:Ce) detectors provide significantly better energy resolution than NaI(Tl) (typically ~3% FWHM at 662 keV) and have a very fast response time. researchgate.net This improved resolution allows for better peak separation in complex spectra. The main drawbacks of LaBr₃ are its higher cost and the presence of intrinsic radioactivity (from ¹³⁸La and ²²⁷Ac), which contributes to the background spectrum. researchgate.netarxiv.org

Computational Techniques for this compound Spectral Deconvolution and Quantitative Analysis

Raw gamma-ray spectra require significant computational processing to extract accurate quantitative information. This is particularly true for spectra where peaks from different isotopes overlap or are situated on a high background.

Spectral deconvolution refers to a set of computational algorithms used to separate overlapping peaks and resolve complex spectral features. sci-hub.se In the context of Tl-202 analysis, deconvolution is essential for accurately quantifying its activity when it is present as an impurity with Tl-201. The process typically involves fitting the experimental spectrum with a mathematical model that includes reference peak shapes (often Gaussian with exponential tailing functions) for each expected photopeak and a function to model the Compton continuum background. researchgate.net

Advanced algorithms, such as those based on least-squares fitting, can be used to analyze the spectrum and determine the net area of each peak, which is directly proportional to the activity of the corresponding radionuclide. researchgate.net These methods can compensate for instrumental broadening and intrinsic linewidths, improving the ability to differentiate closely spaced spectral features. sci-hub.se Furthermore, techniques like reconstruction-based scatter compensation (RBSC), developed for medical imaging, employ computational models to subtract the contribution of scattered photons from the energy windows of interest, leading to more accurate quantification. nih.gov Similar principles can be applied in high-purity spectroscopy to refine the analysis of the low-count Tl-202 peaks by accurately modeling and subtracting the Compton scatter background from the much more abundant Tl-201.

Non-Destructive Assay Methodologies for this compound Samples

Non-destructive assay (NDA) encompasses a suite of analytical techniques used to characterize the elemental and isotopic composition of a sample without altering its physical or chemical form. iaea.org These methods are particularly valuable in nuclear sciences for their efficiency and the ability to perform measurements on-site, often yielding results in near real-time. iaea.org For this compound (Tl-202), a radioisotope with a half-life of 12.23 days, NDA methodologies are crucial for quantification, particularly when it is present as an impurity in other radiopharmaceuticals or in various environmental and biological matrices. wikidoc.orgwikipedia.org Key NDA techniques applicable to Tl-202 samples include gamma-ray spectrometry and neutron activation analysis.

Gamma-Ray Spectrometry

Gamma-ray spectrometry is a primary NDA technique for identifying and quantifying gamma-emitting radionuclides like this compound. Tl-202 decays via electron capture, emitting a characteristic gamma-ray at 439.56 keV. researchgate.net This distinct energy peak allows for its detection and differentiation from other radionuclides. High-purity germanium (HPGe) detectors are frequently employed for this purpose due to their excellent energy resolution, which is critical for separating the Tl-202 peak from the emissions of other isotopes, such as Thallium-201 (135.34 keV and 167.437 keV), which is often the primary product, or other potential impurities like Thallium-200 (357.943 keV). researchgate.net

The sensitivity of Tl-202 detection can be enhanced by using lead (Pb) shielding to absorb lower-energy gamma rays from other isotopes, thereby improving the signal-to-noise ratio for the higher-energy Tl-202 peak. researchgate.net Research has demonstrated a method to improve the detection of Tl-202 impurities in Thallium-201 labeled radiopharmaceuticals by using a high-resolution gamma spectrometry system with an HPGe detector. researchgate.net This allows for accurate and reliable determination of the impurity content in a short counting time. researchgate.net

Neutron Activation Analysis (NAA)

Neutron Activation Analysis is another powerful NDA technique that can be used for the determination of thallium. While it is an elemental technique, it can be configured to produce and measure specific radioisotopes. For the analysis of thallium, a sample is irradiated with neutrons, which can induce nuclear reactions. One such reaction is the /sup 203/Tl(n,2n)/sup 202/Tl reaction, where a stable Thallium-203 nucleus absorbs a neutron and emits two neutrons, transmuting into this compound. osti.gov Following irradiation, the characteristic gamma rays emitted from the decay of Tl-202 are measured to determine the initial concentration of stable Thallium-203 in the sample. osti.gov This method has been successfully applied to determine thallium concentrations in biological and geological materials, such as urine, glass, and silicate (B1173343) rocks, with detection limits as low as 0.5 µg/L in 100 ml urine samples. osti.gov

Table 1: Comparison of Non-Destructive Assay Methodologies for this compound

Methodology	Principle	Target Isotope/Analyte	Key Findings & Applications	Reference
Gamma-Ray Spectrometry	Direct measurement of characteristic gamma-rays emitted during radioactive decay.	This compound	Detects the 439.56 keV gamma peak of Tl-202. Used for quantifying Tl-202 as an impurity in [201Tl] radiopharmaceuticals. Sensitivity can be increased with lead shielding.	researchgate.net
Neutron Activation Analysis (NAA)	A stable isotope (203Tl) is converted to a radioactive isotope (202Tl) by neutron irradiation, followed by gamma-ray measurement.	Thallium-203 (indirectly measures Tl-202 produced)	Utilizes the 203Tl(n,2n)202Tl reaction. Applied to determine thallium in geological and biological samples with high sensitivity.	osti.gov

X-ray Fluorescence Spectrometry for Thallium Isotope Detection

X-ray Fluorescence (XRF) spectrometry is a non-destructive analytical technique used for elemental analysis. nih.gov It operates by irradiating a sample with high-energy X-rays, causing the ejection of inner-shell electrons from the atoms. Electrons from higher energy shells then fill the created vacancies, and the excess energy is released as a fluorescent X-ray. The energy of this emitted X-ray is characteristic of the element from which it originated, allowing for elemental identification and quantification.

While XRF is an elemental analysis technique and does not inherently distinguish between isotopes of an element, it is a valuable tool for the rapid detection and quantification of total thallium content in a sample. nih.govnih.gov In contexts where this compound is a known or suspected component, XRF can serve as a rapid screening or primary analysis method before more complex and time-consuming isotopic analysis is performed.

Monochromatic Excitation X-ray Fluorescence (ME-XRF)

ME-XRF is an advanced form of XRF that uses a monochromatic (single-energy) X-ray beam for sample excitation. This approach significantly reduces the background signal, leading to improved sensitivity and lower detection limits compared to conventional XRF. nih.gov A study evaluating ME-XRF for the measurement of thallium in biological samples (blood, urine, and various organs) demonstrated its effectiveness as a simple, rapid, and low-cost technique. nih.gov The results showed excellent agreement with those obtained from Inductively Coupled Plasma Mass Spectrometry (ICP-MS), a standard method for trace element analysis. nih.gov This validates ME-XRF as a suitable alternative for the rapid detection of thallium in biological matrices. nih.gov

Energy Dispersive X-ray Fluorescence (EDXRF)

In EDXRF, the fluorescent X-rays emitted from the sample are collected by an energy-dispersive detector, which can process photons of different energies simultaneously. Research has utilized EDXRF to determine the L-shell fluorescence parameters of thallium in various compounds. tandfonline.comresearchgate.net In these studies, samples were excited using gamma rays from an Americium-241 source, and the emitted L X-rays were detected using a high-resolution detector. tandfonline.com Such fundamental studies are crucial for refining the accuracy of XRF-based quantification of thallium in diverse chemical environments. tandfonline.com

Table 2: Research Findings on XRF Spectrometry for Thallium Detection

XRF Technique	Sample Type	Key Findings	Validation Method	Reference
Monochromatic Excitation X-ray Fluorescence (ME-XRF)	Biological (blood, urine, organs)	Demonstrated to be a simple, rapid, and low-cost method for thallium measurement.	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	nih.gov
Energy Dispersive X-ray Fluorescence (EDXRF)	Thallium Compounds	Determined L-shell production cross-sections and average fluorescence yields.	Comparison with theoretical calculations and values for pure thallium.	tandfonline.comresearchgate.net

Theoretical and Computational Approaches in Thallium 202 Nuclear Science

Nuclear Shell Model Calculations for Thallium-202 Properties and Excited States

The nuclear shell model is a fundamental theoretical framework used to describe the structure of atomic nuclei. It is instrumental in predicting the properties and excited states of isotopes like this compound.

Large-scale nuclear shell model calculations have been performed for thallium isotopes in the neutron- and proton-deficient region near the doubly magic nucleus Lead-208 (²⁰⁸Pb). oup.com These calculations consider the interactions between valence nucleons (protons and neutrons) outside of a stable core. For nuclei near ²⁰⁸Pb, this core is assumed to be ²⁰⁸Pb itself, and the nucleons are treated as holes. oup.com The model space for these calculations includes several neutron and proton orbitals. oup.com Phenomenological two-body interactions, such as multipole pairing and quadrupole-quadrupole interactions, are employed and their strengths are adjusted to reproduce experimental energy spectra. oup.com

Shell model calculations have been used to predict various properties of Tl-202 and neighboring isotopes, including:

Binding Energies: Calculations of the ground state binding energy have shown good agreement with experimental data. academicjournals.org

Energy Levels and Excited States: The model predicts the energies, spins, and parities of low-lying states. academicjournals.org Studies have successfully identified high-spin states, such as J/sup π../- and 9/sup +/ states, in Tl-202. osti.gov The properties of several of these experimentally observed levels have been correlated with excellent agreement to states predicted by shell model calculations. osti.gov

Electromagnetic Transition Rates: The model can calculate reduced transition probabilities, such as B(E2) values, which are crucial for understanding the collective behavior of the nucleus. academicjournals.org

It is important to note that for some isotopes, truncations in the model space are necessary due to computational limitations, which can sometimes lead to deviations from experimental data. academicjournals.org

Monte Carlo Simulations of this compound Radiation Transport and Interaction with Matter

Monte Carlo methods are a class of computational algorithms that rely on repeated random sampling to obtain numerical results. In nuclear science, they are essential for simulating the transport of radiation through matter, a process that is inherently stochastic. cern.chbiomedres.us These simulations track individual particles (e.g., photons, electrons) and their interactions, providing a detailed understanding of how radiation from a source like Tl-202 propagates and deposits energy. cern.ch

The fundamental principle involves solving the Boltzmann transport equation, which describes the distribution of particles in a medium. biomedres.us Monte Carlo techniques offer a powerful way to solve this equation for complex geometries and interaction models where analytical solutions are not feasible. cern.chbiomedres.us

Several specialized software toolkits are used to perform Monte Carlo simulations in nuclear and medical physics. GEANT4 (Geometry and Tracking) is a prominent example, widely used for its versatility in simulating the passage of a wide variety of particles through matter. biomedres.usresearchgate.net It is an open-source, object-oriented toolkit developed at CERN. biomedres.us

Other codes used in this field include:

MCNP (Monte Carlo N-Particle): A general-purpose code developed at Los Alamos National Laboratory. nih.gov

EGSnrc: A code system that implements significant improvements in the physics of electron and photon transport. biomedres.us

FLUKA: Another versatile, multi-particle transport code. researchgate.net

TRAX: A code used for simulating electron and photon transport. cern.ch

These simulation tools allow researchers to model complex experimental setups, including the radiation source, shielding, and detectors, with high fidelity. cern.chhalide-crylink.com

A critical application of Monte Carlo simulations is predicting and understanding the response of radiation detectors to the emissions from Tl-202. This is crucial for the design, calibration, and optimization of imaging systems.

Simulations can model the entire detection process, from the initial emission of radiation by the Tl-202 source to the generation of a signal in the detector. This includes:

Energy Spectra: Simulating the energy deposited in the detector to predict the measured energy spectrum. halide-crylink.com This is vital for identifying the characteristic photopeaks of the radioisotope and understanding the contribution of scattered radiation.

Detection Efficiency: Calculating the absolute efficiency of the detector for the specific gamma-ray energies emitted by Tl-202. halide-crylink.com This is often done by simulating a known number of initial events and counting how many are detected.

Spatial Resolution: For imaging detectors, simulations can help determine the spatial resolution by modeling the spread of the signal from a point source. nih.gov

Timing Resolution: In detectors where timing is critical, simulations can model the time-of-flight of photons and the temporal response of the detector components. nih.gov

For instance, simulations have been used to model the response of various scintillator detectors, such as those made from Thallium-doped Cesium Iodide (CsI(Tl)) and Lutetium-Yttrium Orthosilicate (LYSO), to different gamma-ray sources. halide-crylink.comsc.edu These simulations help in validating the detector models and understanding their performance characteristics. halide-crylink.com

Computational Models for Predicting this compound Production Yields and Impurity Profiles

Computational models are indispensable for planning and optimizing the production of Tl-202 in cyclotrons. These models predict the yield of the desired isotope and the co-production of radionuclidic impurities.

The production of Tl-202 often involves the proton bombardment of a Thallium-203 (²⁰³Tl) target. The primary reaction is ²⁰³Tl(p,2n)²⁰²Pb, which then decays to Tl-202. However, other competing reactions can occur, leading to the formation of impurities such as Thallium-200 (Tl-200) and Thallium-201 (Tl-201). nih.gov

Nuclear reaction model codes like ALICE-91 and FLUKA are used to calculate the excitation functions (cross-sections as a function of energy) for these reactions. researchgate.net Based on these calculated cross-sections, it is possible to:

Estimate Production Yields: By integrating the cross-section over the energy range of the proton beam within the target, the total production yield of Tl-202 can be estimated. researchgate.net

Predict Impurity Levels: The models can also predict the yields of various isotopic impurities. researchgate.net This information is crucial for determining the optimal proton energy and target thickness to maximize the Tl-202 yield while minimizing the level of contaminants. researchgate.net For example, the presence of Tl-202 as an impurity in Tl-201 preparations can significantly increase the radiation dose to the patient. nih.gov

These computational tools allow for a systematic evaluation of different production parameters, such as proton energy, target thickness, and irradiation time, to find the optimal conditions for producing high-purity Tl-202. researchgate.net

Data Science and Machine Learning Applications in this compound Research Data Analysis

Data science and machine learning (ML) are increasingly being applied to analyze complex datasets in nuclear and medical science, including research involving thallium isotopes. nih.govwjgnet.com While specific applications to Tl-202 are still emerging, the methodologies hold significant potential.

Machine learning algorithms can identify complex, non-linear patterns in high-dimensional data that may not be apparent with traditional statistical methods. nih.govnih.gov Potential applications in Tl-202 research include:

Analysis of Experimental Data: ML algorithms could be trained to analyze data from nuclear physics experiments, potentially improving the identification of rare events or subtle features in spectra.

Image Reconstruction and Analysis: In medical imaging applications, ML, particularly deep learning, can be used to improve image reconstruction algorithms, reduce noise, and enhance image quality.

Predictive Modeling: Machine learning models could be developed to predict nuclear properties or reaction outcomes based on existing experimental and theoretical data, complementing traditional computational models. For example, ML techniques like classification and regression trees, random forests, and gradient boosting have been used to analyze thallium scan data in other contexts. nih.gov

Process Optimization: ML could be used to optimize the parameters of Tl-202 production by learning from past production runs to predict the yield and purity for a given set of conditions.

The integration of data science and machine learning into the research workflow for Tl-202 has the potential to accelerate discovery and enhance the analysis of complex datasets. plos.org

Future Directions and Emerging Research Avenues for Thallium 202

Innovations in Thallium-202 Production Technologies and Target Design

The production of this compound is primarily achieved through nuclear reactions in particle accelerators, such as cyclotrons. wikipedia.org A key area of innovation lies in the development of efficient and high-yield production methods. One promising approach involves the proton irradiation of natural mercury oxide (HgO) targets. In this method, a proton beam with an energy of approximately 26 MeV is used to induce a nuclear reaction in the mercury target, leading to the formation of this compound.

Advancements in target design are crucial for optimizing the production process. Current research focuses on developing targets that can withstand high beam currents and facilitate efficient heat dissipation to prevent target degradation. Innovations in targetry, such as the use of advanced materials and cooling systems, are being explored to enhance the reliability and output of this compound production. frontiersin.orgnih.gov The development of double-layer targets is one such advancement that aims to increase the energy and number of accelerated protons, which could be adapted for this compound production. frontiersin.org

Production Parameter	Value
Target Material	Natural Mercury Oxide (HgO)
Particle Beam	Protons
Beam Energy	~26 MeV
Half-life of this compound	12.23 days
Decay Mode	Electron Capture
Daughter Isotope	Mercury-202 (202Hg)

Development of Advanced Radiochemical Separation Techniques for Enhanced Purity

Following its production, this compound must be chemically separated from the bulk target material and any co-produced impurities to achieve high radiochemical purity. The development of advanced separation techniques is critical for obtaining this compound suitable for research and potential applications.

A notable advancement in this area is the use of gas-phase separation techniques. This method leverages the difference in volatility between thallium and the mercury target material. By heating the irradiated target, the more volatile mercury can be selectively removed, leaving behind the less volatile this compound, which can then be recovered with high purity.

Other radiochemical separation methods, such as ion-exchange chromatography and solvent extraction, are also being refined to improve the separation efficiency and purity of this compound. iaea.orgkoreascience.kr These techniques are essential for removing isotopic impurities, which is a significant challenge in the production of specific radionuclides.

Exploration of Novel this compound Applications in Materials Science and Environmental Research

While the applications of this compound are still in the exploratory phase, its radioactive properties make it a potential candidate for use as a tracer in various research fields.

Materials Science: There is currently limited specific research on the use of this compound in materials science. However, thallium and its compounds are known to be components in high-temperature superconductors and semiconductors. nih.govusb.ac.ir Future research could explore the use of this compound as a radiotracer to study the diffusion and behavior of thallium atoms within these advanced materials, potentially leading to a better understanding of their properties and performance.

Environmental Research: The use of thallium isotopes as tracers in environmental studies is an established field for stable isotopes. researchgate.netnih.govresearchgate.net These studies help in tracking the source and transport of thallium pollution in various ecosystems. While the use of the radioactive isotope this compound for this purpose has not been widely reported, it could potentially be used in controlled laboratory experiments to study the biogeochemical cycling of thallium in soil and water systems. Its radioactivity would allow for highly sensitive detection and quantification.

Interdisciplinary Collaborations and Synergistic Research in this compound Nuclear Science

The advancement of research into lesser-studied isotopes like this compound heavily relies on interdisciplinary collaborations. The production and investigation of such "exotic" radionuclides necessitate a synergistic effort between nuclear physicists, radiochemists, materials scientists, and environmental scientists. djs.sicern.ch

Collaborative research projects are essential for a number of reasons:

Production: Access to and expertise in operating particle accelerators for isotope production are often housed in specialized national laboratories and research universities. uw.edunih.gov

Purification: The development of sophisticated radiochemical separation techniques requires the expertise of radiochemists.

Application: Exploring novel applications in fields like materials science and environmental research requires collaboration with experts in those domains.

Theoretical Modeling: Nuclear physicists can provide theoretical models of the nuclear structure and decay properties of this compound, which can guide experimental efforts.

Organizations such as the IAEA and various national laboratories often facilitate such collaborations to promote research into the production and application of a wide range of radionuclides. iaea.orgiaea.org

Addressing Current Research Challenges and Gaps in this compound Characterization

Despite the availability of basic nuclear data for this compound, there are still research challenges and gaps in its complete characterization. One of the primary challenges is the presence of isotopic impurities, such as Thallium-200 and Thallium-201, which can be co-produced during irradiation and are difficult to separate due to their similar chemical properties.

Further research is needed to precisely measure the nuclear decay data of this compound, including the energies and intensities of its gamma and X-ray emissions. A more comprehensive understanding of its decay scheme is crucial for any potential applications, particularly in fields that require accurate radiation detection and dosimetry.

Another significant gap is the lack of extensive experimental data on the chemical and physical properties of this compound in different chemical forms and environments. Such data is essential for developing new applications and for understanding its behavior in biological and environmental systems.

Nuclear Property	Value
Atomic Mass	201.9720906 amu kaeri.re.kr
Half-life	12.23 d kaeri.re.kr
Spin	2- kaeri.re.kr
Mode of Decay	Electron capture to 202Hg kaeri.re.kr
Parent Nuclide	202Pb chemlin.org

Q & A

Q. What are the best practices for reporting this compound’s spectroscopic data in publications?

• Methodological Guidance : Include full spectral metadata (e.g., detector resolution, energy calibration sources) and raw counts/sec for major peaks. Use tables to compare observed gamma energies with literature values (e.g., 439.6 keV for Tl-202). Adhere to journal-specific formatting for supplementary data, as outlined in chemistry manuscript guidelines .